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The following table consolidates key quantitative data for Osmundalin from the primary research paper [1].

Property Description

IUPAC Name Provided in original source (see Fig. 1) [1]
Chemical Formula Information not available in search results
Molecular Weight Information not available in search results
Class Fern glycoside [1]

Aglycone Osmundalactone [1]

Year Isolated 1974 [1]

Analytical Methods NMR (Spectra No. 198) [1]

Experimental Workflow: Isolation & Structure
Elucidation

The original study employed a classic approach for natural product isolation and identification. The diagram

below outlines this general workflow.
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> Classical workflow for isolating Osmundalin and synthesizing its aglycone for structure confirmation [1].

Research Context & Future Directions

While Osmundalin itself is not well-characterized in modern literature, research into fern compounds

provides context for its potential significance.
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¢ Potential Biological Activities: Ferns are rich sources of bioactive compounds like flavonoids,
polyphenols, and terpenoids, which are known for their antioxidant, anti-inflammatory, and
antimicrobial activities [2]. Osmundalin's properties would need to be evaluated through modern
assays.

¢ Technical Challenges: Research on fern compounds often faces challenges, including evolving

botanical taxonomy, the complexity of isolating pure compounds from extracts, and the need for more

thorough biological evaluation [2].

Suggestions for Further Research

Given the limited contemporary data on Osmundalin, here are potential paths for your research:

o Explore Brofer Fern Compound Databases: Search specialized natural product databases (e.qg.,
PubChem, NPASS) using the compound's CID (5249536 [3]) for potential spectral data or newer
references.

¢ Investigate Related Bioactive Fern Compounds: Focus on well-studied fern compounds like
osladin or extracts from species such as Polypodium vulgare and Osmunda regalis, which have

documented antibacterial and cytotoxic activities [2]. This can provide models for potential activity and

research methodologies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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